Cas no 149494-09-7 ((1s,3r,5Ar,6s,8ar,9r)-1,3,6,9-tetramethyloctahydro-1h-3,6-methanocyclopenta[c]oxepin-1-ol)

• Product Name: (1s,3r,5Ar,6s,8ar,9r)-1,3,6,9-tetramethyloctahydro-1h-3,6-methanocyclopenta[c]oxepin-1-ol
• CAS No: 149494-09-7
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 140142
• PubChem ID: 190808
• Update Time: 2024-03-01

(1s,3r,5Ar,6s,8ar,9r)-1,3,6,9-tetramethyloctahydro-1h-3,6-methanocyclopenta[c]oxepin-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-Methano-1H-cyclopent[c]oxepin-1-ol,octahydro-1,3,6,9-tetramethyl-, (1S,3R,5aR,6S,8aR,9R)- (9CI)
• Seiricardine C
• Seiricardin C
• (1s,3r,5ar,6s,8ar,9r)-1,3,6,9-tetramethyloctahydro-1h-3,6-methanocyclopenta[c]oxepin-1-ol
• 3,6-Methano-1H-cyclopent(c)oxepin-1-ol, octahydro-1,3,6,9-tetramethyl-, (1S-(1alpha,3alpha,5abeta,6alpha,8abeta,9S*))-
• CHEMBL1096455
• DTXSID00276703
• 133108-99-3
• 149494-09-7
• (1s,3r,5Ar,6s,8ar,9r)-1,3,6,9-tetramethyloctahydro-1h-3,6-methanocyclopenta[c]oxepin-1-ol

• Inchi： 1S/C14H24O2/c1-9-12(2)7-5-11-10(12)6-8-13(9,3)16-14(11,4)15/h9-11,15H,5-8H2,1-4H3/t9-,10-,11-,12-,13-,14+/m1/s1
• InChI Key： KWEHQSJHTLFZSW-UQPQVDFHSA-N
• SMILES： O1[C@@](C)([C@@H]2CC[C@]3(C)[C@@H](C)[C@@]1(C)CC[C@@H]32)O

Computed Properties

• Exact Mass: 224.178
• Monoisotopic Mass: 224.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.9

Experimental Properties

• Density: 1.052
• Boiling Point: 294.3°C at 760 mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.512

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes